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Introduction

Amy-101 TFA is a potent and specific peptidic inhibitor of the central complement component
C3.[1][2][3] As a third-generation compstatin analogue, Amy-101 offers a promising therapeutic
strategy for a variety of inflammatory and autoimmune diseases driven by complement
dysregulation.[4] Its mechanism of action involves binding to C3 and its activated form, C3Db,
thereby preventing the cleavage of C3 and halting the amplification of the complement cascade
through all three pathways: classical, lectin, and alternative.[3][5] This inhibition effectively
blocks the generation of downstream inflammatory mediators.[3][5] Preclinical studies have
demonstrated the efficacy of Amy-101 in various animal models, highlighting its anti-
inflammatory and tissue-protective effects.[4][6]

These application notes provide detailed protocols for the subcutaneous administration of
Amy-101 TFA in preclinical research settings, based on established findings.

Data Presentation
Table 1: Amy-101 TFA Product Information

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b15602439?utm_src=pdf-interest
https://www.benchchem.com/product/b15602439?utm_src=pdf-body
https://www.medchemexpress.com/amy-101-tfa.html
https://go.drugbank.com/drugs/DB14803
https://www.benchchem.com/pdf/AMY_101_A_Technical_Guide_to_its_Discovery_and_Development_as_a_C3_Complement_Inhibitor.pdf
https://www.benchchem.com/pdf/Preclinical_Efficacy_of_Amy_101_A_Comprehensive_Review_of_Animal_Models_of_Inflammation.pdf
https://www.benchchem.com/pdf/AMY_101_A_Technical_Guide_to_its_Discovery_and_Development_as_a_C3_Complement_Inhibitor.pdf
https://www.researchgate.net/publication/391678010_AMY-101_as_complement_C3_inhibitor_for_periodontitis_therapy_mechanisms_efficacy_and_clinical_translation
https://www.benchchem.com/pdf/AMY_101_A_Technical_Guide_to_its_Discovery_and_Development_as_a_C3_Complement_Inhibitor.pdf
https://www.researchgate.net/publication/391678010_AMY-101_as_complement_C3_inhibitor_for_periodontitis_therapy_mechanisms_efficacy_and_clinical_translation
https://www.benchchem.com/pdf/Preclinical_Efficacy_of_Amy_101_A_Comprehensive_Review_of_Animal_Models_of_Inflammation.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC12069041/
https://www.benchchem.com/product/b15602439?utm_src=pdf-body
https://www.benchchem.com/product/b15602439?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15602439?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Parameter

Description

Synonyms

Cp40 TFA

Molecular Formula

Cs3H117N23018S: (free base)

Target Complement C3
Binding Affinity (KD) 0.5nM
Pathway Immunology/Inflammation, Anti-infection
Solubility = 50 mg/mL in Water and DMSO[7]

Lyophilized powder: -80°C for 2 years, -20°C for
Storage 1 year. In solvent: -80°C for 6 months, -20°C for

1 month.[7]

Table 2: Subcutaneous Injection Protocols for Amy-101

TEA in Preclinical Models

Animal o Dosing ]
Indication Dosage Duration Reference
Model Frequency
Cynomolgus
Monkeys ) - Once every
Periodontitis 4 mg/kg 28 days [11[7]
(Macaca 24 hours
fascicularis)
Unilateral
Ureteral
] ] Every 12
Mice Obstruction 1 mg/kg 7 or 14 days [1][7]
hours
(Renal
Fibrosis)
Mice Periodontitis 5 mg/kg Not specified Not specified [6]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Amy-101 TFA
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This protocol describes the preparation of a stock solution of Amy-101 TFA.

Materials:

Amy-101 TFA (lyophilized powder)

Sterile, pyrogen-free water for injection or sterile phosphate-buffered saline (PBS)

Sterile, low-protein binding microcentrifuge tubes

Calibrated micropipettes and sterile tips

Procedure:

Before opening, bring the vial of lyophilized Amy-101 TFA to room temperature.
« Briefly centrifuge the vial to ensure all powder is collected at the bottom.

o Reconstitute the peptide by adding the required volume of sterile water for injection or PBS
to achieve a desired stock concentration (e.g., 10 mg/mL).

e Gently vortex or pipette up and down to ensure the peptide is fully dissolved. Avoid vigorous
shaking to prevent peptide degradation.

 Visually inspect the solution to ensure it is clear and free of particulate matter.

 Aliquot the stock solution into sterile, low-protein binding microcentrifuge tubes for single use
to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C as recommended.[7]

Protocol 2: Subcutaneous Injection in a Murine Model

This protocol provides a detailed procedure for the subcutaneous administration of Amy-101
TFA to mice.

Materials:

o Reconstituted Amy-101 TFA stock solution
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Sterile saline (0.9% NaCl) or PBS for dilution

Insulin syringes (e.g., 28-30 gauge)

Appropriate animal handling and restraint equipment

70% ethanol for disinfection

Procedure:
e Preparation of Dosing Solution:
o Thaw an aliquot of the Amy-101 TFA stock solution on ice.

o Calculate the required volume of the stock solution based on the animal's body weight and
the desired dose (e.g., 1 mg/kg).

o Dilute the stock solution with sterile saline or PBS to a suitable injection volume (typically
100-200 pL for a mouse).

e Animal Preparation:

o Weigh the animal to determine the precise injection volume.

o Properly restrain the animal. The scruff of the neck is a common and effective method.
e Injection Procedure:

o Swab the intended injection site (typically the interscapular region) with 70% ethanol.

o Lift the skin to create a "tent.”

o Insert the needle, bevel up, at the base of the tented skin, parallel to the spine.

o Gently aspirate to ensure the needle is not in a blood vessel.

o Slowly inject the entire volume of the dosing solution.

o Withdraw the needle and gently apply pressure to the injection site for a few seconds.
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» Post-Injection Monitoring:

o Return the animal to its cage and monitor for any immediate adverse reactions.

o Continue with the dosing schedule as required by the experimental design (e.g., every 12

hours).[1][7]
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Caption: Mechanism of Amy-101 in inhibiting the complement cascade.
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Caption: Workflow for subcutaneous injection of Amy-101 TFA.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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